1-[[1-(2-Chlorophenyl)triazol-4-yl]methyl]piperidin-4-ol

• IUPAC Name: 1-[[1-(2-chlorophenyl)triazol-4-yl]methyl]piperidin-4-ol
• InChI: InChI=1S/C14H17ClN4O/c15-13-3-1-2-4-14(13)19-10-11(16-17-19)9-18-7-5-12(20)6-8-18/h1-4,10,12,20H,5-9H2
• InChI Key: JCZJKJIXYRXILB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CN(N=N2)C3=CC=CC=C3Cl
• Molecular Formula: C14H17ClN4O
• Molecular Weight: 292.76 g/mol
• CAS No.: 2137747-86-3

Description

“1-[[1-(2-Chlorophenyl)triazol-4-yl]methyl]piperidin-4-ol” is a compound that belongs to the class of 1,2,4-triazole derivatives. These derivatives are known for their broad range of chemical and biological properties. They are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,2,4-triazole ring, which is a five-membered heterocyclic moiety that possesses three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” are characterized by high regioselectivity, good functional group tolerance, and a wide substrate scope.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are characterized by its IR absorption spectra and 1 H-NMR spectrum.

Safety and Hazards

While specific safety and hazards information for “1-[[1-(2-Chlorophenyl)triazol-4-yl]methyl]piperidin-4-ol” is not available, general safety measures for handling similar compounds include avoiding contact with skin, eyes, and clothing, avoiding ingestion and inhalation, and washing thoroughly after handling.

Future Directions

The future directions for “1-[[1-(2-Chlorophenyl)triazol-4-yl]methyl]piperidin-4-ol” and similar compounds involve the discovery and development of more effective and potent agents, given their broad range of chemical and biological properties. The escalating problems of microbial resistance highlight the importance of developing novel antibacterial agents incorporating 1,2,4-triazole.